Cas no 2138097-79-5 (1-(4-fluorophenyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}ethan-1-one)

• Product Name: 1-(4-fluorophenyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}ethan-1-one
• CAS No: 2138097-79-5
• MF: C₁₃H₁₆F₄N₂O
• MW: 292.272557258606
• CID: 5992933
• PubChem ID: 165500305
• Update Time: 2025-05-30

1-(4-fluorophenyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}ethan-1-one
• EN300-1179146
• 1-(4-fluorophenyl)-2-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}ethan-1-one
• 2138097-79-5

• Inchi： 1S/C13H16F4N2O/c1-18-6-7-19(9-13(15,16)17)8-12(20)10-2-4-11(14)5-3-10/h2-5,18H,6-9H2,1H3
• InChI Key： WNUGHXJUCXTUPM-UHFFFAOYSA-N
• SMILES： FC(CN(CC(C1C=CC(=CC=1)F)=O)CCNC)(F)F

Computed Properties

• Exact Mass: 292.11987579g/mol
• Monoisotopic Mass: 292.11987579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(4-fluorophenyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}ethan-1-one

1-(4-Fluorophenyl)-2-{2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}Ethan-1-One: A Comprehensive Overview

1-(4-Fluorophenyl)-2-{2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}Ethan-1-One, with the CAS number 2138097-79-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a fluorophenyl group, a trifluoroethyl moiety, and a methylamino substituent. These structural features contribute to its potential as a drug candidate or a building block in advanced chemical synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates such as 4-fluorophenyl ketones and trifluoroethylamines. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, enhancing its applicability in enantioselective reactions. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for its preparation.

From a pharmacological perspective, this compound exhibits intriguing bioactivity. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate the activity of histone deacetylases (HDACs), which are critical targets in cancer therapy. Additionally, computational modeling has revealed that the trifluoroethyl group plays a pivotal role in enhancing the compound's binding affinity to protein targets.

The fluorophenyl group within this molecule contributes to its lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This property has been leveraged in drug delivery systems, where it serves as a carrier for poorly soluble therapeutic agents. Recent studies have also explored its role as a prodrug component, where it undergoes enzymatic cleavage to release active metabolites with enhanced therapeutic efficacy.

In terms of applications, this compound has found utility in various fields beyond medicine. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as an emissive material in organic light-emitting diodes (OLEDs), where its fluorescence properties are advantageous for achieving high-efficiency light emission.

Moreover, the methylamino substituent within this molecule imparts nucleophilic character, making it amenable to various post-synthetic modifications. This feature has been exploited in click chemistry approaches, enabling the rapid assembly of larger molecular frameworks with precision. Such versatility underscores its value as both a standalone compound and a modular building block.

Looking ahead, ongoing research is focused on optimizing the compound's stability and bioavailability while minimizing potential off-target effects. Advances in medicinal chemistry are expected to further refine its structure-function relationships, paving the way for novel therapeutic applications. The integration of artificial intelligence (AI) tools into drug design is also being explored to predict optimal analogs with enhanced pharmacokinetic profiles.

In conclusion, 1-(4-Fluorophenyl)-2-{2-(Methylamino)Ethyl(2,2,2-Trifluoroethyl)Amino}Ethan-1-One represents a fascinating intersection of chemistry and biology. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As our understanding of this compound deepens through cutting-edge research methodologies, it holds immense promise for driving innovation across multiple scientific disciplines.